Cas no 1783400-10-1 (1-(methoxymethyl)-2-azabicyclo2.1.1hexane)

• Product Name: 1-(methoxymethyl)-2-azabicyclo2.1.1hexane
• CAS No: 1783400-10-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD28654359
• CID: 5637620
• PubChem ID: 84647975
• Update Time: 2025-06-16

1-(methoxymethyl)-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane
• 2-Azabicyclo[2.1.1]hexane, 1-(methoxymethyl)-
• (1s)-1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane
• EN300-2495951
• 1783400-10-1
• EN300-28265661
• 1-(methoxymethyl)-2-azabicyclo2.1.1hexane

• MDL： MFCD28654359
• Inchi： 1S/C7H13NO/c1-9-5-7-2-6(3-7)4-8-7/h6,8H,2-5H2,1H3
• InChI Key： ZLSZUYBJTWUGCZ-UHFFFAOYSA-N
• SMILES： C12(COC)CC(C1)CN2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 155.4±13.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on 1-(methoxymethyl)-2-azabicyclo2.1.1hexane

Professional Introduction to 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane (CAS No. 1783400-10-1)

1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane, identified by the Chemical Abstracts Service Number (CAS No.) 1783400-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic azole derivative exhibits a unique structural framework, combining a seven-membered heterocyclic ring with an azabicyclo structure, which makes it a promising candidate for various biochemical applications. The compound's molecular architecture, featuring a methoxymethyl substituent at the 1-position and an azacycloalkane core, contributes to its distinctive chemical properties and potential biological activities.

The structural motif of 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane is particularly noteworthy due to its potential to interact with biological targets in innovative ways. The presence of the azabicyclo group introduces rigidity to the molecule, which can be advantageous in designing drugs with enhanced binding affinity and selectivity. Furthermore, the methoxymethyl functional group adds an additional layer of chemical reactivity, enabling diverse modifications and derivatization strategies that can fine-tune the compound's pharmacological profile.

In recent years, there has been growing interest in developing novel scaffolds for therapeutic agents, and compounds like 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane have emerged as valuable building blocks in this endeavor. The bicyclic azole scaffold is particularly relevant in medicinal chemistry due to its resemblance to several naturally occurring bioactive molecules, such as those found in marine organisms and microbial metabolites. These natural products have inspired synthetic chemists to explore analogous structures for their potential therapeutic applications.

One of the most compelling aspects of 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane is its versatility in drug design. The compound's ability to serve as a precursor for more complex derivatives allows researchers to explore a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, modifications at the methoxymethyl position can alter the electronic properties of the molecule, influencing its interactions with biological systems. This flexibility makes it an attractive candidate for developing small-molecule inhibitors or agonists with tailored pharmacological effects.

Recent studies have highlighted the potential of azabicycloalkanes as pharmacophores in drug discovery. These cyclic structures are known for their ability to mimic natural products and exhibit favorable physicochemical properties, such as oral bioavailability and metabolic stability. The incorporation of an azabicyclo moiety into drug candidates has shown promise in addressing various therapeutic challenges, including multidrug resistance and inflammation-related disorders. 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane fits well within this paradigm, offering a unique structural scaffold that could lead to novel therapeutic interventions.

The synthesis of 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic azole core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have made it possible to access complex heterocyclic frameworks more efficiently than ever before. These innovations have enabled researchers to explore new synthetic routes for 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane, paving the way for its broader application in medicinal chemistry.

In addition to its synthetic significance, 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane has potential applications in other areas of chemical research beyond drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes and for designing new materials with specialized functions. For example, the compound's ability to form stable complexes with other molecules could be exploited in developing novel catalysts or sensors based on coordination chemistry principles.

The future prospects of 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexane are promising, given its versatility and potential for further derivatization. As research continues to uncover new biological targets and therapeutic strategies, compounds like this are likely to play an increasingly important role in pharmaceutical innovation. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing the full potential of this remarkable molecule.

In conclusion, 1783400-10-1 represents a significant advancement in the field of organic chemistry and medicinal research due to its unique structural features and potential biological activities。 Its development underscores the importance of innovative molecular design in addressing complex therapeutic challenges。 As scientific understanding evolves，the applications of such specialized compounds are expected to expand，offering new hope for improved treatments across various medical conditions。